tert-Butyl methyl malonate
Cat. No. B153513
CAS RN:
42726-73-8
M. Wt: 174.19 g/mol
InChI Key: XPSYZCWYRWHVCC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Overview
Description
Tert-Butyl methyl malonate is an ester . It has a molecular formula of C8H14O4 . The compound is clear and colorless to slightly yellow in appearance .
Molecular Structure Analysis
The molecular structure of tert-Butyl methyl malonate consists of 8 carbon atoms, 14 hydrogen atoms, and 4 oxygen atoms . The average mass of the molecule is 174.194 Da, and the monoisotopic mass is 174.089203 Da .Physical And Chemical Properties Analysis
Tert-Butyl methyl malonate has a density of 1.0±0.1 g/cm3, a boiling point of 197.7±0.0 °C at 760 mmHg, and a vapour pressure of 0.4±0.3 mmHg at 25°C . The compound has an enthalpy of vaporization of 43.4±3.0 kJ/mol and a flash point of 79.4±0.0 °C . The index of refraction is 1.422 .Scientific Research Applications
- Scientific Field : Organic Chemistry
- Application Summary : tert-Butyl methyl malonate is an organic compound used in various chemical reactions .
- Methods of Application : It is typically used as a reagent in organic synthesis .
- Results or Outcomes : The specific outcomes depend on the reaction it is used in. However, it is generally used for its ability to form bonds with other organic compounds .
- Scientific Field : Material Science
- Application Summary : Di-tert-butyl malonate is used in the total synthesis of (+/−)-actinophyllic acid. It is also employed as a precursor for metal-organic chemical vapor deposition of HfO2 and ZrO2 thin films .
- Methods of Application : It is used as a precursor in a chemical vapor deposition process to create thin films .
- Results or Outcomes : The result is the formation of thin films of HfO2 and ZrO2, which have applications in various fields like electronics .
- Scientific Field : Biochemistry
- Application Summary : Mono-tert-Butyl malonates is reported to be an aminoacylase inhibitor .
- Methods of Application : It is used in biochemical research as an inhibitor .
- Results or Outcomes : The specific outcomes depend on the biochemical pathway being studied. However, it is generally used for its inhibitory effects on the enzyme aminoacylase .
General Use of tert-Butyl methyl malonate
Use of Di-tert-butyl malonate
Use of Mono-tert-Butyl malonates
- Scientific Field : Organic Chemistry
- Application Summary : An efficient synthetic approach for chiral malonates was established via enantioselective phase transfer catalysis .
- Methods of Application : The α-alkylation of 2,2-diphenylethyl tert-butyl α-methylmalonates with (S,S)-3,4,5-trifluorophenyl-NAS bromide as a phase-transfer catalyst under phase-transfer catalytic conditions successfully produced corresponding α-methyl-α-alkylmalonates .
- Results or Outcomes : These compounds are versatile chiral building blocks containing a quaternary carbon center in high chemical yields (up to 99%) with excellent enantioselectivities (up to 98% ee) .
- Scientific Field : Environmental Science
- Application Summary : Adsorption and oxidation combined process is used to remove methyl tert-butyl ether .
- Methods of Application : Materials commonly used in the combined process, such as zeolite and activated carbon, are compared .
- Results or Outcomes : The specific outcomes depend on the materials and conditions used. However, the process generally results in the removal of methyl tert-butyl ether .
Synthesis of Chiral Malonates
Removal of Methyl tert-Butyl Ether
- Scientific Field : Organic Chemistry
- Application Summary : Mono-tert-Butyl malonates may be used in the preparation of the dendritic precursor to asymmetric methanofullerenes .
- Methods of Application : The specific methods of application would depend on the exact synthesis procedure .
- Results or Outcomes : The result is the formation of asymmetric methanofullerenes, which have potential applications in various fields .
- Scientific Field : Polymer Chemistry
- Application Summary : tert-Butyl ethyl malonate was used in the synthesis of polar ester-functionalized aliphatic polysulfone .
- Methods of Application : The specific methods of application would depend on the exact synthesis procedure .
- Results or Outcomes : The result is the formation of polar ester-functionalized aliphatic polysulfone with remarkable thermal stability .
- Scientific Field : Pharmaceutical Sciences
- Application Summary : The use of tert-butyl alcohol for the lyophilization of pharmaceuticals has seen an uptick over the past years. Its advantages include increased solubility of hydrophobic drugs, enhanced product stability, shorter reconstitution time, and decreased processing time .
- Methods of Application : It is used in the lyophilization process of pharmaceuticals .
- Results or Outcomes : The specific outcomes depend on the pharmaceutical product being lyophilized. However, it generally results in enhanced product stability and other benefits .
Synthesis of Asymmetric Methanofullerenes
Synthesis of Polar Ester-Functionalized Aliphatic Polysulfone
Impact on Biopharmaceutical Formulations
Safety And Hazards
Tert-Butyl methyl malonate is a combustible liquid . It should be kept away from heat, sparks, open flames, and hot surfaces . Personal protective equipment such as dust masks, eyeshields, and gloves should be used when handling this compound . In case of fire, dry sand, dry chemical, or alcohol-resistant foam should be used for extinction .
properties
IUPAC Name |
3-O-tert-butyl 1-O-methyl propanedioate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H14O4/c1-8(2,3)12-7(10)5-6(9)11-4/h5H2,1-4H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XPSYZCWYRWHVCC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)CC(=O)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H14O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40195404 |
Source
|
| Record name | tert-Butyl methyl malonate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40195404 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
174.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
tert-Butyl methyl malonate | |
CAS RN |
42726-73-8 |
Source
|
| Record name | 1-(1,1-Dimethylethyl) 3-methyl propanedioate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=42726-73-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | tert-Butyl methyl malonate | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0042726738 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | tert-Butyl methyl malonate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40195404 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | tert-butyl methyl malonate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.050.818 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Citations
For This Compound
79
Citations
… The alkylation of α-monosubstituted tert-butyl methyl malonate in the presence of N-(9-anthracenylmethyl)cinchoninium chloride afforded α,α-disubstituted products in high yields and …
Number of citations: 30
pubs.acs.org
… However, this result was reversed with tert-butyl methyl malonate when Rh 2 (S-TBSP) 4 was used to decompose the diazo compound. All reactions gave 1,1-cyclopropane diesters as …
Number of citations: 17
www.sciencedirect.com
… ation is not a significant problem in the use of dimethyl malonate, tert-butyl methyl malonate" … tert-Butyl methyl malonate was prepared in 73% yield by reaction of dimethyl carbonate (30 …
Number of citations: 7
www.tandfonline.com
… Only a trace amount of the condensation product of dianion 48a with tert-butyl methyl malonate could be detected. Most of the recovered product was phenyl triketone 53. While the …
Number of citations: 0
search.proquest.com
… The reaction of α-monosubstituted tert-butyl methyl malonate with benzoyl peroxide in the presence of aqueous KOH and N-(9-anthracenylmethyl)cinchoninium chloride afforded the …
Number of citations: 23
pubs.acs.org
… The alkylation of α-monosubstituted tert-butyl methyl malonate was catalyzed by a quaternary ammonium salt derived from a cinchona alkaloid to obtain the product with a quaternary …
Number of citations: 8
www.sciencedirect.com
… Treatment of 4-(4′-hydroxyphenyl)-azetidine-2-ones (1) with tert-butyl methyl malonate in … The reactive quinone methide is then quenched by the tert-butyl methyl malonate anion in a …
Number of citations: 21
www.sciencedirect.com
… A palladium-catalyzed Tsuji–Trost alkylation of (E)-2-triethylsilyl-1,4-diacetoxy-but-2-ene with tert-butyl methyl malonate has been performed in excellent chemo and stereoselectivities. …
Number of citations: 17
www.sciencedirect.com
… We first attempted the fluorination of racemic 2-benzyl-tert-butyl methyl malonate (1 a) with N… 9a The (S)-2-fluoro-2-benzyl-tert-butyl methyl malonate (2 a) was obtained in excellent yield …
Number of citations: 159
onlinelibrary.wiley.com
… In summary, the palladium-catalyzed addition of tert-butyl methyl malonate 10d to (1R)-phosphono allylic carbonate 3d results in the formation of the vinyl phosphonate 11d. The vinyl …
Number of citations: 50
pubs.acs.org
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